Cas no 19820-76-9 (2-Pyridylmethyl toluene-4-sulfonate)

• Product Name: 2-Pyridylmethyl toluene-4-sulfonate
• CAS No: 19820-76-9
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 2141247
• Update Time: 2025-10-22

2-Pyridylmethyl toluene-4-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-pyridylmethyl toluene-4-sulfonate
• 2,6-[(tosyloxy)methyl]pyridine
• YCWRZEKTBDOZSQ-UHFFFAOYSA-N
• Toluene-4-sulfonic acid pyridine-2-ylmethyl ester
• 2-Pyridylmethyl toluene-4-sulfonate

• Inchi： 1S/C13H13NO3S/c1-11-5-7-13(8-6-11)18(15,16)17-10-12-4-2-3-9-14-12/h2-9H,10H2,1H3
• InChI Key： YCWRZEKTBDOZSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-Pyridylmethyl toluene-4-sulfonate

Comprehensive Guide to 2-Pyridylmethyl toluene-4-sulfonate (CAS No. 19820-76-9): Properties, Applications, and Industry Insights

2-Pyridylmethyl toluene-4-sulfonate (CAS No. 19820-76-9) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and pharmaceutical research. This sulfonate ester, featuring a pyridylmethyl group and a toluene-4-sulfonate moiety, serves as a critical intermediate in the synthesis of complex molecules. Its unique structure enables applications in catalysis, ligand design, and drug development, making it a focal point for researchers exploring heterocyclic chemistry and organosulfur compounds.

In recent years, the demand for high-purity sulfonate esters like 2-Pyridylmethyl toluene-4-sulfonate has surged due to advancements in green chemistry and sustainable synthesis methods. Researchers are increasingly investigating its role in metal-catalyzed cross-coupling reactions, a hot topic in academic and industrial circles. The compound’s stability and reactivity profile align with the growing emphasis on atom-efficient reactions and low-waste processes, addressing environmental concerns in chemical manufacturing.

The compound’s CAS No. 19820-76-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and material science. Users often query its solubility data, storage conditions, and compatibility with common reagents, underscoring the need for detailed technical documentation. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, a critical factor for applications in high-throughput screening and preclinical studies.

From an industrial perspective, 2-Pyridylmethyl toluene-4-sulfonate is valued for its role in producing bioactive intermediates and functionalized pyridines. Its compatibility with microwave-assisted synthesis and flow chemistry setups has further expanded its utility, catering to trends favoring process intensification. Manufacturers emphasize scalable synthesis routes to meet the needs of contract research organizations (CROs) and pharmaceutical innovators.

Safety and handling protocols for CAS No. 19820-76-9 are another area of frequent inquiry. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation controls are recommended during laboratory use. This aligns with broader industry shifts toward occupational health and risk mitigation in chemical handling.

In summary, 2-Pyridylmethyl toluene-4-sulfonate exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span agrochemicals, electronic materials, and pharmaceuticals, driven by ongoing research into tailored sulfonation reactions. As synthetic methodologies evolve, this compound is poised to remain a staple in innovation-driven laboratories worldwide.